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Compound of Interest

Compound Name: 5-Methylbenzoxazole

Cat. No.: B076525

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 5-Methylbenzoxazole is a heterocyclic compound that has garnered significant
attention in the field of organic synthesis, particularly as a versatile building block for the
construction of complex molecular architectures. Its rigid, planar structure and the presence of
nitrogen and oxygen heteroatoms impart unique electronic properties, making it a valuable
synthon in the development of novel pharmaceuticals and functional materials. This technical
guide provides an in-depth overview of the synthesis, spectroscopic characterization, and
synthetic applications of 5-methylbenzoxazole, with a focus on its role in the preparation of
biologically active molecules.

Physicochemical Properties

5-Methylbenzoxazole is a solid at room temperature with a melting point ranging from 40 to 47
°C.[1] Key physicochemical data are summarized in the table below for quick reference.
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Property Value Reference
Molecular Formula CsH7NO [1]
Molecular Weight 133.15 g/mol [1]
Melting Point 40-47 °C [1]
Boiling Point 96 °C at 15 mmHg [2]
Density 1.1475 g/lcm3 (estimate) [2]
Flash Point 87.8 °C (closed cup) [1]
Appearance White to green to brown solid [2]
Solubility Soluble in Methanol [2]

Synthesis of 5-Methylbenzoxazole

The most common and efficient method for the synthesis of 5-methylbenzoxazole involves the
cyclocondensation of 2-amino-4-methylphenol with a suitable one-carbon synthon, such as
triethyl orthoformate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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